Cas no 98554-74-6 (2(3H)-Benzoxazolone, 5-(methylthio)-)

• Product Name: 2(3H)-Benzoxazolone, 5-(methylthio)-
• CAS No: 98554-74-6
• MF: C₈H₇NO₂S
• MW: 181.211680650711
• CID: 4818301
• Update Time: 2025-09-28

2(3H)-Benzoxazolone, 5-(methylthio)- Chemical and Physical Properties

Names and Identifiers

• 2(3H)-Benzoxazolone, 5-(methylthio)-
• 2-Hydroxy-5-(methylthio)benzo[d]oxazole

• Inchi： 1S/C8H7NO2S/c1-12-5-2-3-7-6(4-5)9-8(10)11-7/h2-4H,1H3,(H,9,10)
• InChI Key： JDKJREJCFABWFX-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC2=C(C=1)NC(=O)O2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 198
• XLogP3: 1.7
• Topological Polar Surface Area: 63.6

Additional information on 2(3H)-Benzoxazolone, 5-(methylthio)-

Comprehensive Guide to 2(3H)-Benzoxazolone, 5-(methylthio)- (CAS No. 98554-74-6): Properties, Applications, and Market Insights

2(3H)-Benzoxazolone, 5-(methylthio)- (CAS No. 98554-74-6) is a specialized organic compound belonging to the benzoxazolone family. This heterocyclic compound has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The presence of a methylthio group at the 5-position enhances its potential as a building block for more complex molecules.

The molecular formula of this compound is C₈H₇NO₂S, with a molecular weight of 181.21 g/mol. Researchers particularly value 5-(methylthio)-2(3H)-benzoxazolone for its balanced lipophilicity and hydrogen bonding capacity, making it an interesting scaffold in drug discovery. Recent studies suggest potential applications in developing enzyme inhibitors and receptor modulators, especially in neurological and metabolic disorders.

In the context of current research trends, 2(3H)-benzoxazolone derivatives are being explored for their potential in addressing modern healthcare challenges. The COVID-19 pandemic has accelerated interest in small molecule therapeutics, and compounds like 5-(methylthio)benzoxazolone are being investigated for their possible role in antiviral drug development. Additionally, with growing concerns about antimicrobial resistance, researchers are examining its potential as a precursor for novel antibiotic agents.

The synthesis of 2(3H)-Benzoxazolone, 5-(methylthio)- typically involves the reaction of appropriate aminophenol precursors with carbonyl compounds, followed by introduction of the thioether functionality. Modern synthetic approaches emphasize green chemistry principles, reflecting the pharmaceutical industry's shift toward sustainable manufacturing. This aligns with current searches for "green synthesis of heterocyclic compounds" and "sustainable pharmaceutical intermediates."

From a commercial perspective, the demand for benzoxazolone derivatives has shown steady growth, particularly in the Asia-Pacific region where pharmaceutical innovation is rapidly expanding. Market analysts note increased interest in this compound from contract research organizations specializing in fragment-based drug discovery. The compound's relatively simple structure yet high potential for modification makes it attractive for medicinal chemistry applications.

Quality control of CAS 98554-74-6 typically involves HPLC analysis with UV detection, ensuring high purity standards required for research applications. Analytical methods development for such specialty chemicals represents another area of professional interest, as evidenced by frequent searches for "HPLC methods for benzoxazolone analysis" in scientific databases.

Environmental and safety considerations for 5-(methylthio)-2(3H)-benzoxazolone follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment is recommended during handling. This practical information responds to common queries about "safe handling of research chemicals" and "PPE for laboratory intermediates."

Future research directions for 2(3H)-Benzoxazolone, 5-(methylthio)- may explore its potential in material science applications, particularly in organic electronics. The conjugated system of the benzoxazolone core suggests possible utility in developing organic semiconductors or photovoltaic materials, addressing growing interest in "organic electronic materials" and "sustainable energy solutions."

For researchers considering working with this compound, it's worth noting that 98554-74-6 is commercially available from several specialty chemical suppliers, typically in gram to kilogram quantities. The compound's stability under standard storage conditions (room temperature, protected from moisture) makes it convenient for laboratory use. This practical information responds to frequent search queries about "source for benzoxazolone derivatives" and "storage conditions for research chemicals."

In conclusion, 2(3H)-Benzoxazolone, 5-(methylthio)- represents an interesting case study in how simple heterocyclic structures can offer diverse research opportunities. Its applications span from potential pharmaceutical uses to materials science, reflecting the interdisciplinary nature of modern chemical research. As synthetic methodologies advance and biological screening techniques become more sophisticated, the importance of such versatile building blocks will likely continue to grow in both academic and industrial settings.